Cas no 672325-49-4 ((2,6-dimethylpyridin-3-yl)methylamine)
(2,6-Dimethylpyridin-3-yl)methylamine is a versatile pyridine derivative featuring a reactive primary amine group attached to a dimethyl-substituted pyridine core. This compound is particularly valuable in pharmaceutical and agrochemical synthesis due to its dual functionality, serving as a key intermediate in the preparation of biologically active molecules. The electron-rich pyridine ring enhances its reactivity in nucleophilic substitution and condensation reactions, while the steric influence of the methyl groups can direct regioselectivity in further modifications. Its stability under standard conditions and compatibility with a range of solvents make it a practical choice for industrial and research applications. The compound is typically supplied with high purity to ensure consistent performance in synthetic workflows.
672325-49-4 structure
Product Name:(2,6-dimethylpyridin-3-yl)methylamine
CAS No:672325-49-4
MF:C8H12N2
MW:136.194281578064
MDL:MFCD12403431
CID:1020749
PubChem ID:21065647
Update Time:2025-06-08
(2,6-dimethylpyridin-3-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinemethanamine,2,6-dimethyl-(9CI)
- (2,6-dimethylpyridin-3-yl)methanamine
- (2,6-dimethylpyridin-3-yl)methylamine
- ORQSZTXFIAHDNU-UHFFFAOYSA-N
- 3-pyridinemethanamine,2,6-dimethyl-
- 3-Pyridinemethanamine, 2,6-dimethyl-
- C-(2,6-dimethyl-pyridin-3-yl)-methylamine
- (2,6-dimethylpyridin-3-yl)methylamine, AldrichCPR
-
- MDL: MFCD12403431
- Inchi: 1S/C8H12N2/c1-6-3-4-8(5-9)7(2)10-6/h3-4H,5,9H2,1-2H3
- InChI Key: ORQSZTXFIAHDNU-UHFFFAOYSA-N
- SMILES: N1C(C)=CC=C(CN)C=1C
Computed Properties
- Exact Mass: 136.100048391g/mol
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.9
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 229.9±35.0 °C at 760 mmHg
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
(2,6-dimethylpyridin-3-yl)methylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2,6-dimethylpyridin-3-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D502815-10mg |
(2,6-dimethylpyridin-3-yl)methylamine |
672325-49-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D502815-50mg |
(2,6-dimethylpyridin-3-yl)methylamine |
672325-49-4 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D502815-100mg |
(2,6-dimethylpyridin-3-yl)methylamine |
672325-49-4 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Chemenu | CM523777-100mg |
(2,6-Dimethylpyridin-3-yl)methanamine |
672325-49-4 | 97% | 100mg |
$114 | 2022-06-10 | |
| Chemenu | CM523777-250mg |
(2,6-Dimethylpyridin-3-yl)methanamine |
672325-49-4 | 97% | 250mg |
$161 | 2022-06-10 | |
| Chemenu | CM523777-1g |
(2,6-Dimethylpyridin-3-yl)methanamine |
672325-49-4 | 97% | 1g |
$386 | 2022-06-10 | |
| Chemenu | CM523777-5g |
(2,6-Dimethylpyridin-3-yl)methanamine |
672325-49-4 | 97% | 5g |
$1336 | 2022-06-10 | |
| Matrix Scientific | 174534-1g |
(2,6-Dimethyl-3-pyridinyl)methanamine |
672325-49-4 | 1g |
$540.00 | 2023-09-07 | ||
| Matrix Scientific | 174534-5g |
(2,6-Dimethyl-3-pyridinyl)methanamine |
672325-49-4 | 5g |
$1260.00 | 2023-09-07 | ||
| Matrix Scientific | 174534-10g |
(2,6-Dimethyl-3-pyridinyl)methanamine |
672325-49-4 | 10g |
$1764.00 | 2023-09-07 |
(2,6-dimethylpyridin-3-yl)methylamine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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